Cas no 1261921-56-5 (Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate)

• Product Name: Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate
• CAS No: 1261921-56-5
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315746
• CID: 1219227
• PubChem ID: 53221479
• Update Time: 2025-06-08

Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate
• Methyl 4'-chloro-6-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• DTXSID40686120
• 2-CHLORO-5-(2-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• 2-Chloro-5-(2-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• 1261921-56-5
• MFCD18315746

• MDL： MFCD18315746
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)9-3-5-12(16)10(6-9)8-2-4-11(15)13(17)7-8/h2-7,17H,1H3
• InChI Key： ZUMVRNHUBVCHGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate

Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate (CAS No. 1261921-56-5): A Comprehensive Overview

Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate (CAS No. 1261921-56-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, exhibits promising potential in various biological and therapeutic applications. The presence of both fluoro and chloro substituents, along with a hydroxyl group, makes it a versatile scaffold for further chemical modifications and functionalization, which are crucial for developing novel drug candidates.

The chemical structure of Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate consists of a benzoic acid core substituted with a methyl ester at the carboxyl group. The aromatic ring is further modified with a 4-chloro-3-hydroxyphenyl moiety, which introduces both electron-withdrawing and electron-donating effects. This dual functionality enhances the compound's reactivity and interaction with biological targets, making it an attractive candidate for drug discovery programs.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting various disease pathways. Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate has been investigated for its potential role in modulating enzyme activities and receptor interactions. Specifically, studies have explored its interactions with kinases and other enzymes involved in cancer signaling pathways. The fluoro substituent, known for its ability to enhance metabolic stability and binding affinity, plays a critical role in improving the pharmacokinetic properties of drug candidates.

The hydroxyl group in the structure of Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate also contributes to its biological activity by participating in hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules that can effectively bind to protein surfaces and modulate their function. Additionally, the presence of both chloro and fluoro groups provides multiple sites for further derivatization, allowing chemists to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate towards various biological targets. These computational studies have provided valuable insights into the structural features that contribute to its biological activity, guiding the design of more potent and selective drug candidates. Furthermore, high-throughput screening (HTS) techniques have been employed to identify derivatives of this compound with enhanced pharmacological properties.

The synthesis of Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has facilitated the introduction of fluorine and chlorine substituents into the aromatic ring with high efficiency. These synthetic approaches are critical for producing compounds that meet the stringent requirements of pharmaceutical development.

The pharmacological profile of Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate has been evaluated through in vitro and in vivo studies. Initial findings suggest that this compound exhibits inhibitory activity against several kinases, which are key targets in cancer therapy. The combination of structural features such as the hydroxyl group, chloro substituent, and fluoro moiety appears to enhance its binding affinity and selectivity towards these enzymes. Further studies are ongoing to explore its potential as a lead compound for developing novel anticancer agents.

In addition to its applications in oncology research, Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate has shown promise in other therapeutic areas. Its unique structural framework makes it a valuable scaffold for designing molecules that can interact with a wide range of biological targets. Researchers are exploring its potential in treating inflammatory diseases, neurological disorders, and other chronic conditions where kinase inhibition plays a critical role.

The development of novel drug candidates relies heavily on access to high-quality starting materials like Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate. Manufacturers specializing in fine chemicals have invested in advanced production technologies to ensure consistent quality and supply chain reliability. These efforts are essential for supporting ongoing research initiatives and accelerating the transition from laboratory discoveries to clinical applications.

The future prospects for Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are expected to drive innovation in this field. As our understanding of disease mechanisms continues to evolve, compounds like Methyl 3-(4-chloro-3-hydroxyphenyl)-4-fluorobenzoate will play an increasingly important role in developing next-generation therapeutics.